Cas no 1282523-55-0 (tert-butyl 2-(4-chlorophenyl)-4-oxopiperidine-1-carboxylate)

Tert-butyl 2-(4-chlorophenyl)-4-oxopiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key structural features—a piperidine core with a 4-chlorophenyl substituent and a Boc-protected amine—make it valuable for constructing complex molecules. The tert-butyloxycarbonyl (Boc) group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling controlled synthetic modifications. The 4-oxo functionality offers reactivity for further derivatization, such as reductive amination or nucleophilic addition. This compound is particularly useful in medicinal chemistry for developing bioactive molecules, owing to its balanced reactivity and compatibility with diverse reaction conditions. High purity and well-defined stereochemistry ensure reproducibility in research and industrial settings.

tert-butyl 2-(4-chlorophenyl)-4-oxopiperidine-1-carboxylate structure

1282523-55-0 structure

Product Name:tert-butyl 2-(4-chlorophenyl)-4-oxopiperidine-1-carboxylate

CAS No:1282523-55-0

MF:C₁₇H₂₂ClNO₃

MW:323.814484119415

MDL:MFCD22682321

CID:4566454

Update Time:2025-10-28

tert-butyl 2-(4-chlorophenyl)-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 2-(4-chlorophenyl)-4-oxopiperidine-1-carboxylate
- 1-Piperidinecarboxylic acid, 2-[(4-chlorophenyl)methyl]-4-oxo-, 1,1-dimethylethyl ester
- MDL： MFCD22682321
- Inchi： 1S/C17H22ClNO3/c1-17(2,3)22-16(21)19-9-8-15(20)11-14(19)10-12-4-6-13(18)7-5-12/h4-7,14H,8-11H2,1-3H3
- InChI Key： DKTRTHKIOJGECX-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CCC(=O)CC1CC1=CC=C(Cl)C=C1

tert-butyl 2-(4-chlorophenyl)-4-oxopiperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y0996290-1g	tert-butyl 2-(4-chlorophenyl)-4-oxopiperidine-1-carboxylate	1282523-55-0	95%	1g	$1180	2024-08-02
eNovation Chemicals LLC	Y0996290-1g	tert-butyl 2-(4-chlorophenyl)-4-oxopiperidine-1-carboxylate	1282523-55-0	95%	1g	$1180	2025-02-21
eNovation Chemicals LLC	Y0996290-1g	tert-butyl 2-(4-chlorophenyl)-4-oxopiperidine-1-carboxylate	1282523-55-0	95%	1g	$1180	2025-03-01

tert-butyl 2-(4-chlorophenyl)-4-oxopiperidine-1-carboxylate Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Additional information on tert-butyl 2-(4-chlorophenyl)-4-oxopiperidine-1-carboxylate

tert-butyl 2-(4-chlorophenyl)-4-oxopiperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1282523-55-0, commonly referred to as tert-butyl 2-(4-chlorophenyl)-4-oxopiperidine-1-carboxylate, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl ester group attached to a piperidine ring substituted with a 4-chlorophenyl group and a ketone functional group. The combination of these structural elements makes it a versatile compound with potential applications in drug design and development.

Recent studies have highlighted the importance of tert-butyl 2-(4-chlorophenyl)-4-oxopiperidine-1-carboxylate in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of various pharmaceutical agents, particularly those targeting central nervous system disorders. The piperidine ring structure is known for its ability to interact with GABA receptors, making this compound a promising candidate for the development of anxiolytic and anticonvulsant drugs.

The synthesis of tert-butyl 2-(4-chlorophenyl)-4-oxopiperidine-1-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. The use of tert-butyl groups in the synthesis provides stability to the molecule, enhancing its shelf life and making it suitable for long-term storage. Additionally, the presence of the 4-chlorophenyl group introduces electronic effects that can modulate the compound's reactivity and bioavailability.

One of the most recent advancements in the study of this compound involves its application in medicinal chemistry. Scientists have reported that tert-butyl 2-(4-chlorophenyl)-4-oxopiperidine-1-carboxylate exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. For instance, studies have shown that this compound can inhibit acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. This finding underscores its potential as a lead compound for developing treatments for cognitive disorders.

Furthermore, the pharmacokinetic properties of tert-butyl 2-(4-chlorophenyl)-4-oxopiperidine-1-carboxylate have been extensively studied. Research indicates that this compound has favorable absorption and distribution characteristics, making it an ideal candidate for oral drug delivery systems. Its ability to cross the blood-brain barrier (BBB) has also been documented, which is crucial for its therapeutic applications in central nervous system-related conditions.

In terms of safety, recent toxicological studies have demonstrated that tert-butyl 2-(4-chlorophenyl)-4-oxopiperidine-1-carboxylate has a low toxicity profile when administered at therapeutic doses. These findings are supported by in vitro assays and animal models, which have shown minimal adverse effects on vital organs such as the liver and kidneys. However, further long-term studies are required to fully assess its safety profile.

The structural versatility of tert-butyl 2-(4-chlorophenyl)-4-oxopiperidine-1-carboxylate also makes it an attractive molecule for exploring new synthetic pathways. Chemists have utilized this compound as a building block for constructing more complex molecules with enhanced biological activities. For example, recent research has focused on modifying the substituents on the piperidine ring to improve its binding affinity to target proteins.

In conclusion, tert-butyl 2-(4-chlorophenyl)-4-oxopiperidine-1-carboxylate (CAS No. 1282523-55-0) is a multifaceted compound with significant potential in drug discovery and development. Its unique structure, favorable pharmacokinetic properties, and promising biological activities make it a valuable asset in contemporary medicinal chemistry research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a pivotal role in advancing treatments for various neurological and neurodegenerative disorders.